Cas no 542-56-3 (Isobutyl nitrite)

Isobutyl nitrite Properties

Names and Identifiers

• Isobutyl nitrite
• 2-methylpropyl nitrite
• Nitrous acid 2-methylpropyl ester
• Nitrous acid，2-Methylpropyl ester
• Isobutyl nitrite, stabilized with potassium carbonate
• i-Butyl nitrite
• blackjack
• IBN
• NCI-C61052
• Isobutyl nitrite stab. with potassium carbonate
• Tox21_202411
• Isobutyl nitrite, 95%
• J-802227
• CAS-542-56-3
• ISOBUTYL NITRITE [HSDB]
• ISOBUTYL NITRITE [IARC]
• ISOBUTYL NITRITE [MART.]
• NS00021203
• SCHEMBL190439
• ?Isobutylnitrite
• Isobutylnitrite
• Nitrous acid, isobutyl ester
• NCGC00091558-02
• Nitrous acid, 2-methylpropyl ester
• ISOBUTYL NITRITE [MI]
• AKOS015915458
• A-methylpropyl nitrite)
• 542-56-3
• i-butylnitrite
• CCRIS 1099
• UNII-GW9WAB6QOM
• AMY4012
• NCGC00256551-01
• GW9WAB6QOM
• HSDB 4368
• isobutyl nitrite (
• EINECS 208-819-7
• DTXCID70750
• Isobutylnitrit
• CHEMBL1526886
• EN300-120670
• (CH3)2CHCH2ONO
• DTXSID3020750
• LS-13005
• 4-01-00-01595 (Beilstein Handbook Reference)
• isobutyl nitrile
• MFCD00002056
• A830069
• BRN 1699518
• NCGC00259960-01
• Q1151479
• NCGC00091558-01
• Tox21_302863
• I0528
• iso-butyl nitrite
• CHEBI:46643
• 2-methyl-1-nitrosooxy-propane
• Isobutylnitrite,95%
• +Expand

• MDL： MFCD00002056
• InChIKey： APNSGVMLAYLYCT-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H9NO2/c1-4(2)3-7-5-6/h4H,3H2,1-2H3
• SMILES： CC(C)CON=O
• BRN： 1699518

Computed Properties

• Exact Mass: 103.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 103.063328530g/mol
• Heavy Atom Count: 7
• Complexity: 53.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• LogP: 1.34040
• PSA: 38.66000
• Merck: 5149
• Refractive Index: n20/D 1.373(lit.)
• Water Partition Coefficient: <0.1 g/100 mL (19 ºC)
• Boiling Point: 67°C(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: -5.8 ° f
  Celsius: -21 ° c
  
• Color/Form: Colorless to yellow liquid [1]
• Stability/Shelf Life: Stable. Incompatible with acids, alcohols, strong bases. Decomposes slowly in water. Flammable - incompatible with strong oxidizing agents. Note wide explosion limits. May be light and moisture sensitive. Oxidizer. May explode if heated.
• Solubility: Slightly soluble in water, miscible in ethanol [9]
• Sensitiveness: Light Sensitive/Air Sensitive
• Density: 0.87 g/mL at 25 °C(lit.)

Isobutyl nitrite Security Information

• Symbol: GHS02 GHS06 GHS08
• RTECS：RA0805000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S53-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R20/22; R45; R68
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 2351 3/PG 2
• Hazard Statement： H225-H302-H332-H341-H350
• Warning Statement： P201-P210-P281-P308 + P313
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：II
• Risk Phrases： 45-11-20/22-68
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

Isobutyl nitrite Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters